Palmitoyl glucose

Biosurfactants Emulsion Stability Green Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H42O7
Molecular Weight 418.6 g/mol
Cat. No. B15551952
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Technical Parameters


Basic Identity
Product NamePalmitoyl glucose
Molecular FormulaC22H42O7
Molecular Weight418.6 g/mol
Structural Identifiers
InChIInChI=1S/C22H42O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(24)29-22-21(27)20(26)19(25)17(16-23)28-22/h17,19-23,25-27H,2-16H2,1H3/t17-,19-,20+,21-,22?/m1/s1
InChIKeyFPAQFGDNJSALCJ-JQQDRUSQSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Palmitoyl Glucose Overview


Palmitoyl glucose, primarily identified as 6-O-palmitoyl-D-glucose (CAS: 477697-05-5), is a non-ionic sugar fatty acid ester (SFAE) biosurfactant [1]. It is a glycolipid composed of a D-glucose hydrophilic head and a palmitic acid (C16:0) hydrophobic tail connected by an ester bond at the C6 position of the glucose moiety [2]. Its molecular formula is C22H42O7 with a molecular weight of 418.56 g/mol . This compound is notable for its high regioselectivity in synthesis and its superior performance as an emulsifier and surfactant compared to other sugar-ring anomers, making it a valuable candidate for procurement in formulations requiring stable emulsions and sustainable chemical inputs [3].

Workflow Bio-based surfactant screening and emulsion formulation research
Selection Non-ionic glycolipid with reported pyranoside-form emulsion stability context
Use Context Enzymatic biocatalysis model substrate and glycolipid vesicle carrier studies

Substitution Risks for Palmitoyl Glucose


Despite belonging to the broad class of sugar fatty acid esters (SFAEs), palmitoyl glucose cannot be considered a generic or interchangeable commodity. Its functional performance is exquisitely sensitive to specific molecular architecture. Direct comparative studies show that the ring size of the sugar head group, i.e., pyranose (Py) versus furanose (Fu), leads to stark differences in interfacial tension reduction and emulsion stability [1]. Similarly, the acyl chain length dictates critical micelle concentration (CMC) and surface activity, as demonstrated by the distinct behavior of glucose esters prepared with adipic, stearic, and palmitic acids [2]. Therefore, substituting 6-O-palmitoyl-D-glucose with a different sugar ester (e.g., a galactoside or a shorter-chain ester) without empirical validation introduces significant risk of altered or failed performance in formulation stability, emulsification efficiency, and overall process reproducibility [3].

1
Ring-size mismatch Pyranoside vs. furanoside head groups may shift interfacial tension reduction and emulsion stability outcomes.
2
Acyl-chain mismatch Substituting palmitic (C16) with stearic or adipic esters can alter CMC behavior and surface activity context.
3
Regioselectivity context Esters at positions other than 6-O may not reproduce the reported formulation performance or synthetic pathway.

Palmitoyl Glucose Selection Evidence


Pyranoside vs. Furanoside Emulsion Stability

A 2024 study directly compared the surfactancy of alkyl 6-O-palmitoyl-D-glucosides with pyranoside (Py) and furanoside (Fu) ring structures. The Py derivatives exhibited significantly better interfacial tension (IFT) reduction and superior water-in-oil (W/O) emulsion stability over time compared to the Fu derivatives, as validated by both turbidimetric analysis and confocal microscopy [1]. This head-to-head comparison proves that for applications requiring robust emulsification, the Py anomer (which is the predominant form in standard palmitoyl glucose) is the preferred choice.

Emulsion Stability
Head-to-head
Pyranoside (Py) derivatives outperformed furanoside (Fu) derivatives in W/O emulsion stability, as measured by turbidimetry and confocal microscopy.
Supports pyranoside-form selection for emulsion robustness
Water-in-sunflower oil system; 30°C conditions
Biosurfactants Emulsion Stability Green Chemistry

Regioselective Synthesis Yield

Enzymatic synthesis of 6-O-palmitoyl-D-glucose using modified lipase in a non-aqueous system achieved a high conversion rate of >90% of glucose to its ester [1]. This process is perfectly regioselective for the 6-O position [2]. While this specific yield represents a class-level benchmark for glucose esterification, it is superior to the 56-68% conversion reported for the synthesis of another sugar ester, ascorbyl palmitate, under comparable enzymatic conditions using Candida antarctica lipase [3]. This indicates a more favorable reactivity profile for glucose as a substrate compared to ascorbic acid, a key consideration for process economics.

Synthetic Yield
Cross-study comparable
Glucose conversion to 6-O-palmitoylglucose reported >90%, compared to 56–68% for ascorbyl palmitate under comparable enzymatic conditions.
May support process-economics advantage for glucose-based ester
Data to verify; class-level benchmark for lipase-catalyzed synthesis
Biocatalysis Process Chemistry Sustainable Synthesis

CMC Behavior of Palmitoyl Ester

A study on ethoxylated sugar fatty esters demonstrated that the critical micelle concentration (CMC) is not a uniform property across all sugar esters but is directly dependent on the fatty acid chain. Esters derived from glucose and palmitic acid (GP esters) exhibited different CMC behavior compared to those from stearic (GS) and adipic (GA) acids when ethoxylated [1]. The CMC was found to decrease with increasing molecular weight of polyethylene glycols in a manner specific to the fatty acid chain [2]. This class-level inference confirms that the palmitoyl (C16) chain imparts specific surfactant properties that cannot be assumed for other sugar esters, underscoring the need for compound-specific selection.

CMC Behavior
Class-level inference
Ethoxylated glucose-palmitic acid (GP) esters show CMC trends distinct from stearic (GS) and adipic (GA) esters when PEG chain length is varied.
Palmitoyl chain imparts compound-specific surfactant properties
Context-dependent; exact values require compound-specific measurement
Surfactant Science Formulation Chemistry Colloid Science

Vesicle Instability in Plasma

In a head-to-head comparison with plasma stability requirements, vesicles made from palmitoyl glucoside (Glu-liposomes) demonstrated significant instability. They rapidly released approximately 70% of their encapsulated aqueous content upon exposure to plasma, a phenomenon investigated to identify the destabilizing mechanisms [1]. This quantitative evidence directly impacts the selection of this compound for drug delivery applications, highlighting a key limitation that must be addressed through formulation or by selecting a more stable alternative if plasma stability is a non-negotiable requirement.

Vesicle Plasma Stability
Head-to-head
Palmitoyl glucoside vesicles (Glu-liposomes) released approximately 70% of encapsulated aqueous content upon plasma exposure.
Highlights plasma-instability context for carrier design
May serve as negative-control benchmark for novel delivery systems
Drug Delivery Liposomes Nanomedicine

High Purity Specification

Commercial procurement of palmitoyl glucose for research is typically accompanied by a purity specification of >98% . While this is a supporting piece of evidence for quality rather than a direct comparator to other compounds, it is a critical quantitative threshold. This level of purity minimizes the risk of unknown impurities interfering with sensitive biological assays or affecting the performance of precision formulations, ensuring batch-to-batch reproducibility, which is a fundamental requirement for any scientific or industrial user.

Purity Specification
Supporting evidence
Commercial purity typically reported >98%.
Meets threshold for research-grade formulation and assay work
Supplier COA review recommended
Quality Control Analytical Chemistry Procurement Standards

Palmitoyl Glucose Applications


Bio-Based Emulsion Formulations

Based on its superior performance as a glucopyranoside in stabilizing water-in-oil emulsions [1], palmitoyl glucose is an ideal candidate for developing sustainable formulations in cosmetics, agrochemicals, and industrial lubricants. Its high regioselectivity and yield in enzymatic synthesis [2] also support its use in green chemistry initiatives focused on renewable and biodegradable surfactants.

Drug Delivery Model Development

Palmitoyl glucose is widely used as a model compound for studying glycolipid behavior. Its well-characterized instability in plasma, releasing ~70% of its vesicular content [3], makes it a valuable negative control or a benchmark for designing novel, more stable drug delivery systems. Researchers can use this known limitation to quantify improvements offered by new polymer coatings or vesicle architectures in vitro.

Enzymatic Biocatalysis Research

The high-yield (>90% conversion) and regioselective synthesis of 6-O-palmitoyl-D-glucose [2] positions this compound as a model substrate for optimizing and scaling lipase-catalyzed esterification processes. Researchers procuring it for biocatalysis studies benefit from a well-understood reaction profile, allowing for systematic investigation of novel enzyme variants, solvent systems, or reactor designs aimed at producing other valuable sugar esters.

Application
Selection Property
Validation Focus
Bio-based emulsion research
Pyranoside-form emulsion stability context
W/O emulsion stability and interfacial tension endpoints
Glycolipid carrier model studies
Known plasma-instability benchmark
Vesicle content-release endpoint and stabilization strategies
Enzymatic biocatalysis research
High-yield 6-O regioselective synthesis context
Conversion yield and lipase-esterification process reproducibility

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


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